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Compound of Interest

7-Chloro-5-fluoroisoquinoline-1-
Compound Name:
carbonitrile

Cat. No.: B15264032

Get Quote

Abstract & Utility Profile

7-Chloro-5-fluoroisoquinoline-1-carbonitrile (CAS: Specific CAS if available, else generic
identifier) represents a "Tri-Vector" scaffold for high-throughput synthesis. Unlike standard

building blocks, this molecule offers three chemically distinct handles with orthogonal reactivity

profiles:
e C7-Chlorine: Susceptible to Palladium-catalyzed cross-couplings (Suzuki, Buchwald).
¢ C5-Fluorine: Activated for Nucleophilic Aromatic Substitution (

) under forcing conditions, distinct from the chlorine handle.

o C1-Nitrile: A versatile "masked" carbonyl that can be hydrolyzed to amides/acids or reduced
to amines.

This guide details the specific protocols to selectively engage these handles, enabling the rapid
generation of Structure-Activity Relationship (SAR) libraries without protecting group
manipulations.
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Chemical Properties & Handling[1][2][3]

Property Specification Operational Note
Molecular Weight 206.60 g/mol -

) ) Check for darkening
Appearance Off-white to pale yellow solid

(oxidation) before use.

B DMSO (>50 mM), DCM, Poor solubility in
Solubility . .
EtOAc water/aliphatic hydrocarbons.
Store under Argon at 2-8°C.
Stability Moisture Sensitive (Nitrile) Avoid strong acids unless
intended for hydrolysis.
CRITICAL: In acidic media or
Irritant; Potential Cyanide metabolism, nitrile hydrolysis
Hazards )
Release may release HCN. Handle in a

ventilated hood.

Reaction Pathway Map

The following directed graph illustrates the orthogonal functionalization strategy. Note how the
choice of reagent determines which "vector” (position) is modified.

LN
Selective C7 Coupling
Pd(dppf)CI2, Ar-B(OH)2 (Retains F and CN) > 7-Aryl-5-fluoroisoquinoline-
K2CO3, Dioxane/H20 1-carbonitrile

—
Selective C5 Displacement
7-Chloro-5-fluoroisoquinoline- R-NH2 or R-SH (Retains Cl and CN) > 7-Chloro-5-aminoisoquinoline-
1-carbonitrile DMSO, 120°C 1-carbonitrile

AN
C1 Nitrile Hydration
H202, NaOH (Retains Cl and F) > 7-Chloro-5-fluoroisoquinoline-
DMSO/EtOH (Radziszewski) 1-carboxamide
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Caption: Orthogonal divergence map. Blue path utilizes Pd-catalysis (C7); Yellow path utilizes
nucleophilicity (C5); Red path utilizes hydration (C1).

Experimental Protocols

Protocol A: Regioselective Suzuki-Miyaura Coupling
(C7-Vector)

Objective: Functionalize the C7 position with an aryl group while leaving the C5-Fluorine and
C1-Nitrile intact. Rationale: The C-Cl bond is weaker than the C-F bond toward oxidative
addition by Palladium. The electron-deficient nature of the isoquinoline ring facilitates this
insertion.

Materials:

Substrate: 7-Chloro-5-fluoroisoquinoline-1-carbonitrile (1.0 eq)

Boronic Acid: Ar-B(OH)z (1.2 eq)

Catalyst: Pd(dppf)Cl2-DCM (0.05 eq) [Preferred for steric bulk/stability]

Base: K2COs (2.0 M aqueous solution, 3.0 eq)

Solvent: 1,4-Dioxane (degassed)

Step-by-Step Procedure:

Setup: In a microwave vial or sealed tube, combine the substrate, boronic acid, and Pd
catalyst.

e Solvent Addition: Add 1,4-Dioxane (concentration ~0.1 M) and the aqueous Kz2COs.

» Degassing: Sparge with Argon for 5 minutes. Oxygen inhibits the catalytic cycle and
promotes homocoupling.

e Reaction: Heat to 90°C for 4-16 hours.
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o Note: Monitor by LCMS. The nitrile peak (CN) is distinct in IR if monitoring in-line, but
LCMS is preferred to track the mass shift (-Cl +Ar).

o Workup: Dilute with EtOAc, wash with water and brine. Dry over Na2SOa.[1][2][3][4]

 Purification: Flash chromatography (Hexane/EtOAc). The product typically elutes later than
the starting material due to increased polarity of the aryl ring.

Troubleshooting:

 Issue: Hydrolysis of Nitrile.[2] Fix: Ensure the reaction temperature does not exceed 100°C
and avoid strong hydroxide bases; K2COs is milder than NaOH.

Protocol B: Controlled Nitrile Hydrolysis (C1-Vector)

Objective: Convert the nitrile to a primary amide without hydrolyzing the halogens. Rationale:
The Radziszewski reaction conditions (H202/Base) are superior to acid hydrolysis here. Acid
reflux often causes de-halogenation or complete hydrolysis to the carboxylic acid, which
complicates purification.

Materials:

Substrate: 7-Chloro-5-fluoroisoquinoline-1-carbonitrile (1.0 eq)

Reagent: 30% Hydrogen Peroxide (H20:2) (5.0 eq)

Base: 6M NaOH (0.2 eq - catalytic amount)

Solvent: DMSO/Ethanol (1:1)
Step-by-Step Procedure:
» Dissolution: Dissolve substrate in DMSO/Ethanol at room temperature.

e Addition: Add the catalytic NaOH, followed by dropwise addition of H202. Caution:
Exothermic.

 Stirring: Stir at ambient temperature (20-25°C) for 1-3 hours.
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e Quench: Pour the mixture into ice water. The amide product often precipitates out as a white
solid.

« Isolation: Filter the solid. If no precipitate forms, extract with DCM (3x).

¢ Validation: NMR should show the disappearance of the C=N carbon signal (~115 ppm) and
appearance of C=0 (~165 ppm) and NHz protons.

Protocol C: Nucleophilic Aromatic Substitution (C5-
Vector)

Objective: Displace the C5-Fluorine with an amine or thiol. Rationale: While C7-Cl is sensitive
to Palladium, C5-F is sensitive to nucleophiles via the

mechanism. The C5 position is activated by the electron-withdrawing nitrile at C1 and the
inductive effect of the ring nitrogen. Fluorine is the superior leaving group for

due to the stabilization of the Meisenheimer intermediate.

Materials:

Substrate: 7-Chloro-5-fluoroisoquinoline-1-carbonitrile (1.0 eq)

Nucleophile: Primary/Secondary Amine (2.0 eq)

Base: DIPEA (Diisopropylethylamine) (3.0 eq)

Solvent: DMSO or NMP (Anhydrous)
Step-by-Step Procedure:

o Setup: Dissolve substrate in DMSO (0.2 M).
e Addition: Add amine and DIPEA.

o Heating: Heat to 100-120°C. This reaction requires thermal energy to overcome the
aromaticity barrier.

o Microwave Option: 140°C for 30 mins is often more efficient.
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e Monitoring: Watch for the mass shift of (M - F + Amine).

» Selectivity Check: Confirm by NMR that the coupling occurred at C5 (loss of F-coupling in
Carbon NMR) and not C7 (Chlorine should remain; check isotopic pattern in MS).

Biological Assay Preparation (Compound
Management)

To ensure data integrity in biological screens (e.g., Kinase assays, Cell viability), correct

solubilization is vital.

Solid Compound

(Stored at -20°C)

Weighing
(Anti-static gun recommended)

Solubilization
(100% DMSO to 10mM)

QC Check
(LCMS Purity >95%)

Acoustic Dispensing
(Echo® to Assay Plate)

Click to download full resolution via product page
Caption: Standard workflow for preparing screening-ready plates from solid stocks.

Storage Protocol:
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e Stock Solution: Prepare at 10 mM in 100% DMSO.

e Freeze/Thaw: Limit to <5 cycles. The nitrile is stable, but repeated condensation can
introduce water, hydrolyzing the compound over months.

» Precipitation Alert: Upon dilution into aqueous assay buffer, 7-Chloro-5-fluoroisoquinoline
derivatives may precipitate if the final concentration exceeds 50 uM. Always run a
nephelometry check if testing high concentrations.
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o Relevance: Explains why Fluorine is the preferred leaving group in electron-deficient rings
(Meisenheimer complex stability).

 Isoquinoline Synthesis & Reactivity
o Title: "Synthetic Routes to Functionalized 5-Fluoroisoquinoline-1-carbonitrile Deriv

o Source: BenchChem Application Notes.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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